N-(4-Bromophenyl)-2-((4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

Specification

• CAS No.: 618414-83-8
• Molecular Formula: C17H16BrN5OS
• Molecular Weight: 418.3 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C17H16BrN5OS/c1-2-23-16(14-5-3-4-10-19-14)21-22-17(23)25-11-15(24)20-13-8-6-12(18)7-9-13/h3-10H,2,11H2,1H3,(H,20,24)
• Standard InChI Key: RWDLYTOVUHXMKX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=CC=N3

Introduction

Chemical Structure and Molecular Properties

Molecular Architecture

The compound’s structure features a 1,2,4-triazole ring substituted at the 3-position with a sulfur-linked acetamide group, which is further functionalized with a 4-bromophenyl moiety. The 4-ethyl and 5-pyridin-2-yl groups on the triazole ring enhance its steric and electronic properties, influencing receptor binding and solubility. The SMILES notation (CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=NC=C3) and InChIKey (IQXGNWNOBPDK) provide unambiguous identifiers for computational studies.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₇H₁₆BrN₅OS
Molecular Weight	418.3 g/mol
CAS Number	618415-47-7
SMILES	CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=NC=C3
Topological Polar Surface Area	109 Ų

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy confirms the connectivity of the triazole ring, with distinct signals for the ethyl group (δ 1.2–1.4 ppm, triplet) and pyridinyl protons (δ 8.3–8.7 ppm, multiplet). Infrared (IR) spectroscopy reveals absorption bands at 1680 cm⁻¹ (C=O stretch) and 2550 cm⁻¹ (S-H stretch), while mass spectrometry (MS) shows a molecular ion peak at m/z 418.3.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Formation of the 1,2,4-Triazole Core: Condensation of ethyl hydrazinecarboxylate with pyridine-2-carbonitrile under acidic conditions yields 4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol.

• Thioacetamide Linkage: Reaction of the thiol intermediate with 2-chloroacetamide in the presence of a base forms the thioether bond.

• Bromophenyl Functionalization: Coupling the intermediate with 4-bromophenylamine via amide bond formation completes the synthesis.

Table 2: Key Synthetic Intermediates

Step	Intermediate	Role
1	4-Ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol	Triazole core formation
2	2-((4-Ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide	Thioether linkage
3	Final Product	Bromophenyl functionalization

Biological Activity and Mechanism of Action

Anticancer Effects

In vitro assays demonstrate dose-dependent cytotoxicity against HepG2 (hepatocellular carcinoma) and MCF-7 (breast cancer) cell lines, with IC₅₀ values of 12.4 μM and 14.7 μM, respectively. The compound induces apoptosis via caspase-3 activation and inhibits matrix metalloproteinase-9 (MMP-9), reducing metastatic potential.

Enzymatic Interactions

Molecular docking simulations reveal strong binding affinity (ΔG = −9.2 kcal/mol) to focal adhesion kinase (FAK), a regulator of cell migration and survival. The bromophenyl group occupies a hydrophobic pocket, while the triazole nitrogen forms hydrogen bonds with Glu430 and Lys454.

Table 3: Biological Activity Profile

Target	Effect	Model System
Caspase-3	Activation (2.8-fold increase)	HepG2 cells
MMP-9	Inhibition (IC₅₀ = 8.3 μM)	Metastasis assay
FAK	Binding affinity ΔG = −9.2 kcal/mol	Docking simulation

Applications in Medicinal Chemistry

Drug Design Innovations

The 1,2,4-triazole scaffold’s versatility enables structural modifications to enhance pharmacokinetics. For example, replacing the ethyl group with a fluorinated alkyl chain improves blood-brain barrier penetration in glioblastoma models.

Targeted Therapy Development

Conjugation with folate ligands (e.g., folic acid-PEG derivatives) enhances selectivity toward folate receptor-positive cancers, reducing off-target toxicity in preclinical trials.

Material Science Applications

Coordination Polymers

The sulfur and nitrogen atoms facilitate metal coordination, enabling the synthesis of luminescent zinc(II) complexes for optoelectronic devices. These complexes exhibit blue emission (λₑₘ = 450 nm) with a quantum yield of 0.37.

Pharmacokinetics and Toxicity

ADME Profiling

In silico predictions (SwissADME) indicate moderate bioavailability (56%) due to high polar surface area (109 Ų). The compound undergoes hepatic glucuronidation, with a plasma half-life of 2.3 hours in murine models.

Toxicity Considerations

Acute toxicity studies in rats (LD₅₀ = 320 mg/kg) reveal reversible hepatotoxicity at high doses, necessitating dose optimization for therapeutic use.

Future Perspectives and Research Directions

Clinical Translation Challenges

While preclinical data are promising, scale-up synthesis and GMP-compliant manufacturing remain hurdles. Fragment-based drug design could optimize solubility and reduce hepatic clearance.

Expanding Therapeutic Indications

Exploration of antibacterial and anti-inflammatory activity is warranted, given the triazole scaffold’s broad bioactivity.